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Compound of Interest

Compound Name: 2-Chloro-4-sulfamoylaniline

Cat. No.: B1348100

An In-depth Technical Guide to 4-amino-3-
chlorobenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical, chemical, and
biological properties of 4-amino-3-chlorobenzenesulfonamide. The information is intended for
professionals in research and drug development, with a focus on quantitative data,
experimental methodologies, and biological context.

Core Properties

4-amino-3-chlorobenzenesulfonamide is an aromatic sulfonamide, a class of compounds of
significant interest in medicinal chemistry. Its identity and fundamental properties are
summarized below.

Table 1: Compound Identification
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Identifier Value

Reference

4-amino-3-
IUPAC Name

chlorobenzenesulfonamide

[1]

CAS Number 53297-68-0 [1]
Molecular Formula CeH7CIN202S [1]
Molecular Weight 206.65 g/mol [1][2]
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Table 2: Physical Properties
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Property

Value

Notes Reference

Appearance

White solid powder

Commercially

[2]

available form

Melting Point

Not experimentally

reported

The related isomer, 2-
amino-4-
chlorobenzenesulfona

mide, has a predicted 3]
melting point of 170.7

°C.

Boiling Point

Not experimentally

reported

The related isomer, 2-
amino-4-
chlorobenzenesulfona
mide, has a predicted =]
boiling point of 330.4

°C.

Solubility

Not experimentally

reported

Expected to be
soluble in polar
organic solvents like
DMF and DMSO, and
: . [41[5]
slightly soluble in
ethanol and water,
similar to related

sulfonamides.

Table 3: Chemical and Spectral Properties
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Property Value Notes Reference
XLogP3 0.8 Computed [1]
Hydrogen Bond
2 Computed [1]
Donors
Hydrogen Bond
4 Computed [1]
Acceptors
The sulfonamide
group (-SO2NH3)
) typically has a pKa
Not experimentally _
pKa around 10, while the
reported o ]
anilinic amino group (-
NHz) has a pKa
around 4.
Molecular lon [M]* at
Mass Spectrometry GC-MS Data [1]
m/z = 206
Expected
characteristic peaks
(cm~1): 3400-3200 (N-
Not experimentally H stretch), 1350-1310
Infrared (IR) Spectra (61718l
reported (S0O2 asymm. stretch),
1170-1150 (SO2
symm. stretch), 850-
750 (C-Cl stretch).
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Not experimentally
1H NMR Spectra
reported

Expected signals (in
DMSO-ds): Aromatic
protons (doublets and
doublet of doublets,
~6.5-7.5 ppm),
sulfonamide protons (-
SO2NHz2, broad
singlet, ~7.2 ppm),
amine protons (-NHz,

broad singlet, ~5.8
ppm).

Not experimentally
13C NMR Spectra
reported

Expected signals (in
DMSO-ds): 6 unique
aromatic carbons, with
chemical shifts
influenced by the
substituents (-NHz, -
Cl, -SO2NHz2).

Biological Activity: Carbonic Anhydrase Inhibition

4-amino-3-chlorobenzenesulfonamide belongs to the sulfonamide class of compounds, which
are well-established inhibitors of carbonic anhydrases (CAs).[9] These zinc-containing

metalloenzymes catalyze the reversible hydration of carbon dioxide to bicarbonate and are

crucial in various physiological processes.[10] Inhibition of specific CA isoforms is a therapeutic

strategy for conditions like glaucoma, epilepsy, and certain cancers.[9]

This compound has been shown to be an effective inhibitor of several human (h) and murine

(m) CAisoforms.

Table 4: Carbonic Anhydrase Inhibition Profile
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Inhibition Constant

Isoform (K) Assay Method Reference
i
hCA Xl 3.10 nM Not specified [11]
mCA XIII 56 nM CO2 Hydrase Assay [12]
Stopped-flow COz2
hCA IX 41 nM [11]
Hydrase Assay

Stopped-flow CO:2
hCAII 12 nM [11]
Hydrase Assay

The inhibitory mechanism involves the coordination of the deprotonated sulfonamide nitrogen
atom to the Zn(ll) ion within the enzyme's active site.[10][13] This binding displaces the zinc-
bound water molecule/hydroxide ion, disrupting the catalytic cycle.

Mechanism of Carbonic Anhydrase (CA) inhibition by a sulfonamide.

Experimental Protocols

While specific, validated protocols for the synthesis and analysis of 4-amino-3-
chlorobenzenesulfonamide are not widely published, the following sections detail standard,
reliable methodologies based on established organic chemistry principles for this class of
compounds.

Proposed Synthesis Protocol

The synthesis of 4-amino-3-chlorobenzenesulfonamide can be logically achieved from 2-
chloroaniline via a four-step process involving protection, chlorosulfonation, amination, and
deprotection.

o Step 1: Protection of the Amino Group. 2-chloroaniline is reacted with acetic anhydride in an
appropriate solvent (e.g., acetic acid) to form 2-chloroacetanilide. This protects the amino
group from the harsh conditions of the subsequent chlorosulfonation step.

o Step 2: Electrophilic Aromatic Substitution (Chlorosulfonation). The protected 2-
chloroacetanilide is treated with excess chlorosulfonic acid (CISOsH) at low temperature. The
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acetamido group is a strong ortho-, para-director, guiding the sulfonyl chloride group to the
position para to it, yielding 4-acetamido-3-chlorobenzenesulfonyl chloride.

o Step 3: Formation of the Sulfonamide. The resulting sulfonyl chloride is reacted with
concentrated aqueous ammonia (ammonium hydroxide) to displace the chloride and form
the sulfonamide, 4-acetamido-3-chlorobenzenesulfonamide.

o Step 4: Deprotection. The acetyl protecting group is removed by acid-catalyzed hydrolysis
(e.g., refluxing with aqueous HCI) to yield the final product, 4-amino-3-
chlorobenzenesulfonamide. The product would then be isolated by neutralization and purified
by recrystallization.

Proposed Analytical Protocol: HPLC

A standard reverse-phase high-performance liquid chromatography (RP-HPLC) method can be
used for the analysis of purity and for quantification.

e Instrumentation: HPLC system with a UV-Vis detector.

e Column: C18 stationary phase (e.g., 4.6 x 150 mm, 5 um patrticle size).
e Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

e Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile.

o Gradient: A linear gradient from 10% B to 90% B over 15 minutes.

e Flow Rate: 1.0 mL/min.

o Detection: UV detection at 254 nm.

o Sample Preparation: Samples are dissolved in a suitable solvent, such as a 50:50 mixture of
acetonitrile and water, and filtered through a 0.45 pum syringe filter before injection.

This method separates compounds based on their hydrophobicity and is a standard approach
for the analysis of small aromatic molecules.[14][15]
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Proposed experimental workflow for synthesis and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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amino-3-chlorobenzenesulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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